4-{5-Bromo-2-[3-(4-chlorophenoxy)propoxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione

• Molecular Formula: C25H20BrClN2O4
• Molecular Weight: 527.8 g/mol
• IUPAC Name: (4E)-4-[[5-bromo-2-[3-(4-chlorophenoxy)propoxy]phenyl]methylidene]-1-phenylpyrazolidine-3,5-dione
• InChI: InChI=1S/C25H20BrClN2O4/c26-18-7-12-23(33-14-4-13-32-21-10-8-19(27)9-11-21)17(15-18)16-22-24(30)28-29(25(22)31)20-5-2-1-3-6-20/h1-3,5-12,15-16H,4,13-14H2,(H,28,30)/b22-16+
• InChI Key: NWWDJEKVEDJPJY-CJLVFECKSA-N
• Isomeric SMILES: C1=CC=C(C=C1)N2C(=O)/C(=C/C3=C(C=CC(=C3)Br)OCCCOC4=CC=C(C=C4)Cl)/C(=O)N2
• SMILES: C1=CC=C(C=C1)N2C(=O)C(=CC3=C(C=CC(=C3)Br)OCCCOC4=CC=C(C=C4)Cl)C(=O)N2

Description

4-{5-Bromo-2-[3-(4-chlorophenoxy)propoxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione, also known as BPPB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and materials science. BPPB is a pyrazolidinedione derivative that has a benzylidene moiety and a bromine atom attached to its structure.

Mechanism of Action

The mechanism of action of 4-{5-Bromo-2-[3-(4-chlorophenoxy)propoxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression by modifying chromatin structure. This compound has also been found to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor that plays a key role in inflammation and cancer.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been found to induce cell cycle arrest and apoptosis in cancer cells by regulating the expression of various genes involved in these processes. This compound has also been shown to reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor alpha (TNF-α) in animal models of inflammation. In addition, this compound has been shown to promote the growth of rice and wheat plants by enhancing the activity of various enzymes involved in plant growth and development.

Advantages and Limitations for Lab Experiments

4-{5-Bromo-2-[3-(4-chlorophenoxy)propoxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. This compound is also relatively easy to synthesize and modify, which allows for the preparation of this compound derivatives with different structures and properties. However, this compound has some limitations for lab experiments, including its toxicity and potential side effects on cells and animals. Therefore, careful consideration should be given to the dosage and administration of this compound in lab experiments.

Future Directions

There are several future directions for the study of 4-{5-Bromo-2-[3-(4-chlorophenoxy)propoxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione. In medicine, this compound could be further investigated for its potential use as an anticancer, antiviral, and anti-inflammatory agent. This compound derivatives with improved efficacy and reduced toxicity could be developed for clinical use. In agriculture, this compound could be further studied for its potential use as a plant growth regulator and herbicide. This compound derivatives with improved selectivity and safety could be developed for commercial use. In materials science, this compound could be further explored for its potential use as a building block for the synthesis of functional materials. This compound derivatives with tailored properties could be synthesized for specific applications.

Synthesis Methods

The synthesis of 4-{5-Bromo-2-[3-(4-chlorophenoxy)propoxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione involves the reaction of 5-bromo-2-hydroxybenzaldehyde with 3-(4-chlorophenoxy)propylamine in the presence of acetic acid. The resulting product is then treated with 1-phenyl-3,5-pyrazolidinedione in the presence of a base to yield this compound. The synthesis of this compound has been optimized to improve its yield and purity, and various modifications have been made to the reaction conditions to obtain this compound derivatives with different structures and properties.

Scientific Research Applications

4-{5-Bromo-2-[3-(4-chlorophenoxy)propoxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione has been extensively studied for its potential applications in various fields. In medicine, this compound has been investigated for its anticancer, antiviral, and anti-inflammatory properties. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro and in vivo. This compound has also been found to inhibit the replication of the hepatitis B virus and the influenza virus. In addition, this compound has been shown to reduce inflammation in animal models of arthritis and colitis.
In agriculture, this compound has been studied for its potential use as a plant growth regulator and herbicide. This compound has been found to promote the growth of rice and wheat plants and inhibit the growth of weeds such as barnyardgrass and goosegrass. This compound has also been shown to enhance the resistance of plants to various stresses such as drought and salt stress.
In materials science, this compound has been investigated for its potential use as a building block for the synthesis of functional materials. This compound has been used as a ligand for the synthesis of metal-organic frameworks (MOFs) and coordination polymers (CPs) with various properties such as luminescence, magnetism, and catalysis.